1-(3-oxo-3-(4-(6-(thiophen-2-yl)pyridazin-3-yl)piperazin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[3-oxo-3-[4-(6-thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]propyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H20N6O3S/c26-17-5-7-25(19(28)20-17)8-6-18(27)24-11-9-23(10-12-24)16-4-3-14(21-22-16)15-2-1-13-29-15/h1-5,7,13H,6,8-12H2,(H,20,26,28)
• InChI Key: IXGAUNDTBGUKRS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CS3)C(=O)CCN4C=CC(=O)NC4=O
• Molecular Formula: C19H20N6O3S
• Molecular Weight: 412.5 g/mol

Description

1-(3-oxo-3-(4-(6-(thiophen-2-yl)pyridazin-3-yl)piperazin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H20N6O3S and its molecular weight is 412.47. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research in the field of synthetic chemistry has led to the development of novel heterocyclic compounds derived from similar complex molecules. These compounds have shown promise as anti-inflammatory, analgesic, and COX-2 inhibitors, highlighting their potential in drug development and pharmacological applications. For instance, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents has been reported. These compounds exhibit significant inhibitory activity on COX-2 selectivity, comparable to standard drugs such as sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Herbicide Optimization

In the realm of agricultural chemistry, the optimization of herbicidal agents through the design and synthesis of thieno[2,3-d]pyrimidine-2,4-dione-based compounds has been a focus. These compounds, through structure-guided optimization, have been found to possess excellent weed control properties and specificity towards protoporphyrinogen IX oxidase (PPO), an essential target for herbicide action. One such study reports the discovery of a highly potent compound with broad-spectrum weed control and relative safety on maize (Wang et al., 2021).

Novel Synthetic Pathways

The exploration of novel synthetic pathways for the creation of heterocyclic compounds is another significant application. Research has led to efficient synthesis methods for piperazine dione derivatives and their evaluation for anti-inflammatory and anticancer activities. These pathways offer new avenues for the development of compounds with potential therapeutic applications (Kumar, Kumar, Roy, & Sondhi, 2014).